N-(2-(4-(4-fluorophenyl)piperazin-1-yl)-2-(furan-2-yl)ethyl)-4-methoxybenzamide

• IUPAC Name: N-[2-[4-(4-fluorophenyl)piperazin-1-yl]-2-(furan-2-yl)ethyl]-4-methoxybenzamide
• InChI: InChI=1S/C24H26FN3O3/c1-30-21-10-4-18(5-11-21)24(29)26-17-22(23-3-2-16-31-23)28-14-12-27(13-15-28)20-8-6-19(25)7-9-20/h2-11,16,22H,12-15,17H2,1H3,(H,26,29)
• InChI Key: ITVMZTFEFDIHNY-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C(=O)NCC(C2=CC=CO2)N3CCN(CC3)C4=CC=C(C=C4)F
• Molecular Formula: C24H26FN3O3
• Molecular Weight: 423.5 g/mol

Description

N-(2-(4-(4-fluorophenyl)piperazin-1-yl)-2-(furan-2-yl)ethyl)-4-methoxybenzamide is a chemical compound that belongs to the class of benzamide derivatives. This compound is widely used in scientific research for its potential therapeutic applications.

Scientific Research Applications

Radiolabeled Antagonists for PET Imaging

A significant area of application for N-(2-(4-(4-fluorophenyl)piperazin-1-yl)-2-(furan-2-yl)ethyl)-4-methoxybenzamide and its derivatives is in the development of radiolabeled antagonists for positron emission tomography (PET) imaging. This technique is crucial for studying the serotonergic neurotransmission system in both animal models and humans. Research has demonstrated that specific derivatives, such as [18F]p-MPPF, serve as new 5-HT1A antagonists, allowing for the detailed observation of serotonin receptors through PET scans. These studies include comprehensive evaluations covering chemistry, radiochemistry, animal data, human data, toxicity, and metabolism, highlighting the compound's potential in neuroscience research and diagnostic applications (Plenevaux et al., 2000).

Brain Imaging Agents

Another research direction has been the synthesis and characterization of related compounds for potential use as brain imaging agents in PET scans. Studies like those conducted on N-(3-(4-(2-methoxyphenyl)piperazin-1-yl)propyl-4-[(18)F]fluorobenzamide ([(18)F]MPP3F) show that these compounds can cross the blood-brain barrier and accumulate in the brain, making them valuable for neuroimaging. The research findings indicate a promising brain uptake, suggesting potential applications in diagnosing and studying neurological conditions (Mou et al., 2009).

Dopamine D(4) Receptor Ligands

Further investigations have explored derivatives of N-(2-(4-(4-fluorophenyl)piperazin-1-yl)-2-(furan-2-yl)ethyl)-4-methoxybenzamide for their affinity and selectivity as dopamine D(4) receptor ligands. These studies aim at understanding the structure-affinity relationships and how modifications to the compound's structure impact its interaction with dopamine receptors. Such research contributes valuable insights into developing therapeutic agents targeting specific neurological pathways and disorders, demonstrating the compound's versatility beyond just imaging applications (Perrone et al., 2000).